Cas no 689738-57-6 (2-(2-Chlorophenyl)-4,5-dimethylthiazole)

• Product Name: 2-(2-Chlorophenyl)-4,5-dimethylthiazole
• CAS No: 689738-57-6
• MF: C₁₁H₁₀ClNS
• MW: 223.721800327301
• MDL: MFCD16313084
• CID: 5228831
• Update Time: 2026-03-07

2-(2-Chlorophenyl)-4,5-dimethylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)-4,5-dimethylthiazole

• MDL： MFCD16313084
• Inchi： 1S/C11H10ClNS/c1-7-8(2)14-11(13-7)9-5-3-4-6-10(9)12/h3-6H,1-2H3
• InChI Key： HHJXCIMZYVQSKP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C1=CC=CC=C1Cl

Additional information on 2-(2-Chlorophenyl)-4,5-dimethylthiazole

Comprehensive Analysis of 2-(2-Chlorophenyl)-4,5-dimethylthiazole (CAS No. 689738-57-6): Properties, Applications, and Industry Insights

The chemical compound 2-(2-Chlorophenyl)-4,5-dimethylthiazole (CAS No. 689738-57-6) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a thiazole derivative, this compound belongs to a class of heterocyclic molecules known for their broad-spectrum biological activities. The presence of both a chlorophenyl group and dimethyl substitution on the thiazole ring contributes to its distinct electronic properties, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for thiazole-based compounds in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The 2-(2-Chlorophenyl)-4,5-dimethylthiazole structure has shown promising results in preliminary screenings against resistant bacterial strains, aligning with current global concerns about antibiotic resistance. Researchers are particularly interested in how the chlorine substituent influences molecular interactions with biological targets, a topic frequently searched in academic databases and AI-driven literature analysis tools.

From a synthetic chemistry perspective, the 689738-57-6 compound demonstrates excellent stability under various reaction conditions, making it suitable for multi-step synthesis. Its crystalline properties have been characterized through X-ray diffraction studies, revealing important packing patterns that influence solubility - a critical parameter often queried by formulation scientists. The methyl groups at positions 4 and 5 create steric effects that can be strategically utilized in asymmetric synthesis, a technique gaining traction in green chemistry initiatives.

The compound's structure-activity relationship (SAR) has become a hot topic in medicinal chemistry forums, with particular focus on how modifications to the dimethylthiazole core might enhance bioavailability. Computational chemists frequently search for molecular docking studies involving this scaffold, as it shows affinity for various enzyme active sites. Recent patent analyses indicate growing commercial interest, with applications ranging from crop protection formulations to electronic materials precursors.

Quality control protocols for 2-(2-Chlorophenyl)-4,5-dimethylthiazole typically involve HPLC-MS analysis, a method commonly discussed in analytical chemistry circles. The compound's chromatographic behavior and mass fragmentation patterns serve as important identification markers, addressing frequent queries about compound characterization in research publications. Stability studies under various pH conditions have shown that the chlorophenyl-thiazole linkage remains intact across a wide range, making it suitable for diverse formulation development.

In material science applications, the π-conjugated system of this thiazole derivative has attracted attention for organic semiconductor research. The electrochemical properties of 689738-57-6 are frequently investigated using cyclic voltammetry, with search trends showing increased interest in its potential for OLED materials and photovoltaic devices. The compound's ability to form stable complexes with transition metals is another area of active exploration in coordination chemistry.

Environmental fate studies of 2-(2-Chlorophenyl)-4,5-dimethylthiazole have become increasingly relevant, responding to growing concerns about chemical sustainability. The compound's biodegradation pathways and ecotoxicity profile are subjects of ongoing research, addressing common queries in environmental chemistry databases. Advanced oxidation processes for its breakdown in wastewater have been modeled, providing valuable data for industrial effluent treatment strategies.

From a market perspective, the global demand for specialty chemicals like 689738-57-6 continues to rise, driven by pharmaceutical innovation and advanced material development. Supply chain analyses show particular growth in the Asia-Pacific region, correlating with search volume trends for thiazole suppliers and custom synthesis services. The compound's shelf life and storage conditions are frequently searched parameters, reflecting practical concerns in industrial applications.

Recent advancements in continuous flow chemistry have opened new possibilities for the scalable production of 2-(2-Chlorophenyl)-4,5-dimethylthiazole, a topic generating substantial discussion in process chemistry circles. The compound's reaction kinetics in microreactor systems have been optimized to improve yield and reduce waste, aligning with green chemistry principles that dominate current research priorities. These developments address frequent industry queries about cost-effective synthesis and process intensification methods.

In spectroscopic characterization, the NMR fingerprint of 689738-57-6 provides distinct signals that facilitate structural confirmation. The 13C chemical shifts of the dimethylthiazole ring system and 1H coupling patterns of the chlorophenyl group are well-documented in spectral databases, serving as important reference points for synthetic chemists. These analytical aspects generate consistent search traffic among researchers verifying compound identity.

The future research directions for 2-(2-Chlorophenyl)-4,5-dimethylthiazole appear promising, with particular focus on its potential in combination therapies and multifunctional materials. As artificial intelligence tools become more prevalent in chemical research, predictive models for this compound's properties and applications are increasingly sought after in digital literature searches. The intersection of computational prediction and experimental validation for this versatile scaffold represents an exciting frontier in molecular science.